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Compound of Interest

Compound Name: Methyl Myristate

Cat. No.: B130059

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of Methyl Myristate.

Methyl Myristate, a fatty acid ester, is a common reagent in various research and
development applications. While it is not classified as a highly hazardous substance,
adherence to proper safety protocols is crucial to ensure a safe laboratory environment and
prevent potential irritation or accidental exposure. This guide provides essential, step-by-step
procedures for the safe handling, storage, and disposal of Methyl Myristate, along with a
comprehensive spill response plan.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl Myristate may cause skin, eye, and respiratory tract irritation.[1][2] The toxicological
properties of this chemical have not been fully investigated, warranting careful handling.[1]

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles conforming to OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.[1][3]

To prevent eye irritation from

splashes or vapors.

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile or butyl
rubber) and a lab coat or other
protective clothing to prevent
skin exposure.[1][3][4]

To prevent skin irritation upon
contact. For normal use, nitrile
rubber gloves with a
penetration time of at least one
hour are recommended. For
direct contact, butyl rubber
gloves with a penetration time
of over four hours should be
used.[4]

Respiratory Protection

Under normal laboratory
conditions with adequate
ventilation, respiratory
protection is not typically
required.[3][4] In case of
insufficient ventilation or an
emergency, use a NIOSH-
approved respirator with an
appropriate organic vapor
cartridge.[1][4]

To prevent respiratory tract
irritation from inhalation of

mists or vapors.

Operational Plan: Step-by-Step Handling and

Storage

1. Preparation:

e Ensure that an eyewash station and safety shower are readily accessible.[2]
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o Work in a well-ventilated area, preferably in a laboratory fume hood.[1][5]
e Inspect all PPE for integrity before use.

o Have spill cleanup materials readily available.

2. Handling:

e Avoid contact with eyes, skin, and clothing.[1]

e Wash hands thoroughly after handling.[1][4]

o Keep the container tightly closed when not in use.[1]
e Avoid ingestion and inhalation.[1]

» Do not eat, drink, or smoke in the handling area.[2]
3. Storage:

o Store in a tightly closed container.[1]

» Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents.[1]

 Recommended storage temperatures can be as low as -20°C for long-term stability in its
pure form.[2]

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[3]

General Disposal Guidance:

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.
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e Do not dispose of down the drain or into the environment.[4]

o Contaminated packaging should be treated as the product itself.

Spill Response Plan

In the event of a spill, follow these steps:

e Evacuate: Evacuate non-essential personnel from the immediate spill area.
¢ Ventilate: Ensure adequate ventilation of the area.

o Contain: Absorb the spill with an inert, non-combustible absorbent material such as sand,
diatomite, or universal binders.[3][4]

o Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,
clean, dry, and closed container for disposal.[1]

o Clean: Clean the spill area thoroughly with soap and water.

o Decontaminate: Decontaminate any surfaces or equipment that came into contact with the
spilled material.

» Dispose: Dispose of the waste material according to the disposal plan.

Quantitative Data Summary
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Property Value Reference
CAS Number 124-10-7 [11[2][4][5]
Molecular Formula C15H3002 [1][3]
Molecular Weight 242.40 g/mol [11[3]
Appearance Colorless, clear liquid [1]

Boiling Point 323 °C @ 760 mmHg [1][2]
Melting Point 18 °C [2]

Flash Point >110 °C [2][3]
Specific Gravity 0.855 - 0.867 g/cm3 [1][2]
Solubility Insoluble in water [11[3]

Safe Handling Workflow
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Caption: Logical workflow for the safe handling of Methyl Myristate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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